Pseudohypericin
Pseudohypericin
Pseudohypericin is an ortho- and peri-fused polycyclic arene.
Brand Name:
Vulcanchem
CAS No.:
55954-61-5
VCID:
VC0192201
InChI:
InChI=1S/C30H16O9/c1-7-2-9(32)19-23-15(7)16-8(6-31)3-10(33)20-24(16)28-26-18(12(35)5-14(37)22(26)30(20)39)17-11(34)4-13(36)21(29(19)38)25(17)27(23)28/h2-5,31,34-39H,6H2,1H3
SMILES:
Molecular Formula:
C30H16O9
Molecular Weight:
520.4 g/mol
Pseudohypericin
CAS No.: 55954-61-5
Natural Products
VCID: VC0192201
Molecular Formula: C30H16O9
Molecular Weight: 520.4 g/mol
| CAS No. | 55954-61-5 |
|---|---|
| Product Name | Pseudohypericin |
| Molecular Formula | C30H16O9 |
| Molecular Weight | 520.4 g/mol |
| IUPAC Name | 9,11,13,16,18,20-hexahydroxy-5-(hydroxymethyl)-24-methyloctacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(26),2,4(25),5,8,10,12,14(28),15(27),16,18,20,23-tridecaene-7,22-dione |
| Standard InChI | InChI=1S/C30H16O9/c1-7-2-9(32)19-23-15(7)16-8(6-31)3-10(33)20-24(16)28-26-18(12(35)5-14(37)22(26)30(20)39)17-11(34)4-13(36)21(29(19)38)25(17)27(23)28/h2-5,31,34-39H,6H2,1H3 |
| Standard InChIKey | NODGUBIGZKATOM-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=O)C2=C(C3=C(C=C(C4=C3C5=C2C1=C6C(=CC(=O)C7=C(C8=C(C=C(C4=C8C5=C67)O)O)O)CO)O)O)O |
| Colorform | Brown powde |
| Description | Pseudohypericin is an ortho- and peri-fused polycyclic arene. |
| Solubility | In water, 2.85X10-4 mg/L at 25 °C (est) |
| Synonyms | pseudohypericin |
| Vapor Pressure | 1.8X10-27 mm Hg at 25 °C (est) |
| PubChem Compound | 4978 |
| Last Modified | Nov 11 2021 |
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